Cas no 1638737-55-9 ([(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)

• Product Name: [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
• CAS No: 1638737-55-9
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5323722
• Update Time: 2025-05-18

[(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methyl-, 2-[(2,6-dimethylphenyl)amino]-2-oxoethyl ester
• [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C19H21NO3/c1-13-7-9-16(10-8-13)11-18(22)23-12-17(21)20-19-14(2)5-4-6-15(19)3/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key： YAEVMNOZKXVXNO-UHFFFAOYSA-N
• SMILES： C1(CC(OCC(NC2=C(C)C=CC=C2C)=O)=O)=CC=C(C)C=C1

Additional information on [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

Comprehensive Overview of [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS No. 1638737-55-9)

The compound [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS No. 1638737-55-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a carbamoyl group linked to a methylphenyl acetate moiety, makes it a subject of interest for scientists exploring novel bioactive agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "synthesis of [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate" and "biological activity of CAS 1638737-55-9."

From a structural perspective, [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate combines aromatic and ester functionalities, which are often associated with enhanced stability and bioavailability. The presence of 2,6-dimethylphenyl and 4-methylphenyl groups contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability. Researchers frequently investigate its "structure-activity relationship (SAR)" to optimize its efficacy in target-specific applications, such as enzyme inhibition or receptor modulation.

In the pharmaceutical domain, this compound has garnered attention for its potential as an intermediate in the synthesis of small-molecule therapeutics. Its carbamate linkage is particularly noteworthy, as carbamate derivatives are known for their versatility in medicinal chemistry, often serving as prodrugs or hydrolyzable linkers. Recent studies have explored its role in "drug delivery systems" and "controlled-release formulations," aligning with the growing demand for precision medicine. Additionally, its acetate ester group offers reactivity that can be leveraged for further chemical modifications.

Beyond pharmaceuticals, CAS 1638737-55-9 has applications in agrochemical research, where its structural motifs are evaluated for pesticidal or herbicidal activity. The methylphenyl components are common in agrochemicals due to their ability to disrupt metabolic pathways in pests. Queries like "agrochemical uses of [(2,6-dimethylphenyl)carbamoyl]methyl esters" reflect the industry's interest in sustainable crop protection solutions. Its stability under environmental conditions also makes it a candidate for "green chemistry" initiatives.

The synthesis of [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate typically involves multi-step organic reactions, including esterification and carbamoylation. Researchers often optimize protocols to improve yield and purity, addressing challenges such as "selective functionalization" and "byproduct minimization." Advanced techniques like HPLC and NMR are employed for characterization, ensuring compliance with regulatory standards for research-grade chemicals.

In the context of AI-driven drug discovery, this compound exemplifies the intersection of computational modeling and experimental validation. Machine learning algorithms can predict its interactions with biological targets, accelerating the identification of "lead compounds." Such innovations align with trends in "high-throughput screening" and "cheminformatics," topics frequently searched by professionals in the field.

To conclude, [(2,6-dimethylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS No. 1638737-55-9) represents a versatile scaffold with broad applicability in life sciences. Its relevance to "drug development," "agrochemical innovation," and "synthetic methodology" underscores its value in modern research. As scientific inquiry evolves, this compound will likely remain a focal point for interdisciplinary studies, bridging gaps between chemistry, biology, and technology.